Cas no 1281154-20-8 (N-(1-ethylpiperidin-3-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-(1-ethylpiperidin-3-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1281154-20-8
• MF: C₁₆H₂₇N₃O
• MW: 277.40508389473
• CID: 6483694
• PubChem ID: 53549308
• Update Time: 2025-05-30

N-(1-ethylpiperidin-3-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylpiperidin-3-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• Z1139252417
• AKOS033079286
• EN300-26622626
• 1281154-20-8
• N-(1-ethylpiperidin-3-yl)-1-prop-2-ynylpiperidine-4-carboxamide

• Inchi： 1S/C16H27N3O/c1-3-9-19-11-7-14(8-12-19)16(20)17-15-6-5-10-18(4-2)13-15/h1,14-15H,4-13H2,2H3,(H,17,20)
• InChI Key： FNTNQSJRULLCGO-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC1CN(CC)CCC1

Computed Properties

• Exact Mass: 277.215412493g/mol
• Monoisotopic Mass: 277.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(1-ethylpiperidin-3-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-(1-Ethylpiperidin-3-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1281154-20-8, known as N-(1-Ethylpiperidin-3-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and material science. The piperidine ring system, a six-membered cyclic amine, forms the core structure of this molecule, with substituents that enhance its functional properties.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The N-(1-Ethylpiperidin-3-yl) group in this compound introduces steric bulk and electronic effects, which can influence its interaction with biological systems. Additionally, the presence of a propargyl group (propargyl amine) at the 4-position of the piperidine ring enhances the molecule's reactivity and bioavailability.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Research conducted in 2023 has demonstrated that N-(1-Ethylpiperidin-3-yl)-1-(propargyl)piperidine derivatives exhibit neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that this compound could be a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's role in cancer therapy. Preclinical studies have shown that this molecule can induce apoptosis in cancer cells by targeting specific signaling pathways. The propargyl group is particularly significant in this context, as it has been linked to enhanced cytotoxicity against various cancer cell lines. Furthermore, the ethyl substitution on the piperidine ring may improve the molecule's pharmacokinetic profile, making it a more viable option for systemic administration.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste and energy consumption.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of this compound. These analytical methods provide critical insights into the molecular integrity and stability of the compound under various conditions.

Looking ahead, ongoing research is focused on optimizing the bioavailability and therapeutic efficacy of this compound. Researchers are exploring novel delivery systems, such as lipid nanoparticles and hydrogels, to enhance its pharmacokinetic properties. Additionally, computational modeling techniques are being utilized to predict the molecule's interactions with biological targets at an atomic level, paving the way for rational drug design.

In conclusion, N-(1-Ethylpiperidin-3-yli)-1-(propargyli)piperidine carboxamide represents a cutting-edge advancement in organic chemistry with vast potential across multiple therapeutic areas. Its unique structural features and promising biological activities make it a subject of intense research interest. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.